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Compound of Interest

Compound Name: Disomotide

Cat. No.: B1670767

This technical support center provides researchers, scientists, and drug development
professionals with essential information on the stability and proper storage of avelumab.
Adherence to these guidelines is critical to ensure the integrity and efficacy of the antibody in
experimental settings.

Frequently Asked Questions (FAQSs)

Q1: How should unopened vials of avelumab be stored?

Al: Unopened avelumab vials should be stored in a refrigerator at 2°C to 8°C (36°F to 46°F).[1]
[2] The vials must be kept in their original packaging to protect them from light.[1][2][3] Do not
freeze the vials.

Q2: What are the recommended diluents for avelumab?

A2: Avelumab should be diluted with either 0.9% sodium chloride injection or 0.45% sodium
chloride injection.

Q3: What is the stability of avelumab after dilution?
A3: The stability of diluted avelumab solution depends on the storage temperature.

o Atroom temperature (up to 25°C or 77°F), the diluted solution is stable for a maximum of 4
hours from the time of dilution. Some data suggests it may be stable for up to 8 hours at
room temperature.
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o Under refrigeration at 2°C to 8°C (36°F to 46°F), the diluted solution is stable for up to 24
hours from the time of dilution.

e ltis crucial to protect the diluted solution from light.
e The diluted solution should not be frozen.
Q4: What should I do if the diluted avelumab solution appears cloudy or contains particles?

A4: Both the undiluted and diluted avelumab solutions should be a clear, colorless to slightly
yellow liquid. If the solution is cloudy, discolored, or contains particulate matter, it should be
discarded and not used.

Q5: Can | shake the vial or the infusion bag to mix the solution?

A5: No. To mix the diluted solution, you should gently invert the infusion bag. Shaking the
solution should be avoided as it can cause foaming or shearing of the antibody.

Troubleshooting Guide

Issue Potential Cause Recommended Action
Cloudiness or precipitation in Improper storage (e.g., Do not use the vial. Discard it
the vial freezing), protein aggregation. and obtain a new one.

S Discard the diluted solution.
) Incompatibility with diluent, o )
Particulates observed after o ) Prepare a fresh dilution using
o contamination, protein _
dilution _ the recommended diluents and
aggregation. _ .
aseptic technique.

) o Do not use the solution.
] ] ] Exposure to light, oxidation, or
Discoloration of the solution o Avelumab should be clear and
contamination.
colorless to pale yellow.

Quantitative Stability Data Summary
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Storage ] ) ) Stability
_ Diluent Concentration Container ]
Condition Duration

Up to 4 hours

Room
0.9% or 0.45% - ) (some sources
Temperature (up ) ] Not specified Infusion Bag
Sodium Chloride suggest up to 8
to 25°C/77°F)
hours)

Refrigerated
0.9% or 0.45% - )

(2°C to 8°C/36°F ] ] Not specified Infusion Bag Up to 24 hours
Sodium Chloride

to 46°F)
Refrigerated 0.9% Sodium

] 3.2 mg/mL Glass 96 hours
(2°C to 8°C) Chloride

Experimental Protocols

Protocol for Avelumab Dilution and Preparation for In Vitro Studies

 Visual Inspection: Before use, visually inspect the avelumab vial for any particulate matter or
discoloration. The solution should be clear and colorless to pale yellow.

» Aseptic Technique: Use a sterile technique for all preparation steps.
e Dilution:
o Withdraw the required volume of avelumab from the vial using a sterile syringe.

o Inject the avelumab into a sterile infusion bag containing either 0.9% or 0.45% sodium
chloride injection.

o Mixing: Gently invert the infusion bag to mix the solution. Do not shake.

» Final Inspection: Inspect the diluted solution to ensure it is clear, colorless, and free of visible
particles.

o Storage: If not used immediately, store the diluted solution according to the stability
guidelines in the table above. Protect from light. If refrigerated, allow the solution to come to
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room temperature before use.

Visualizations

Avelumab Preparation Workflow

é Storage Options (If Not Used Immediately) h

Immediate Use? ;

No

Store Refrigerated (2-8°C)
(< 24 hours)
-

Store at Room Temperature
(< 4 hours)

Yes

Start: Obtain Avelumab Vial

Solution Ready for Use

&

Visually Inspect Vial
lear, Colorless to Pale Yellow)

Gse Aseptic Techniqua

Withdraw Required Volume

:

Dilute in 0.9% or 0.45% NacCl

Gently Invert to Mix
(Do Not Shake)

l

Enspect Diluted Solution

J

© 2025 BenchChem. All rights reserved.

4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670767?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

Click to download full resolution via product page

Caption: Workflow for the preparation and storage of avelumab solution.

Avelumab Mechanism of Action
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Caption: Avelumab blocks the interaction between PD-L1 and PD-1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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